![molecular formula C18H26ClN3O4 B3003583 4-((5-Chloro-2-methylphenyl)amino)-2-((3-morpholinopropyl)amino)-4-oxobutanoic acid CAS No. 1097874-51-5](/img/structure/B3003583.png)
4-((5-Chloro-2-methylphenyl)amino)-2-((3-morpholinopropyl)amino)-4-oxobutanoic acid
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Overview
Description
The compound "4-((5-Chloro-2-methylphenyl)amino)-2-((3-morpholinopropyl)amino)-4-oxobutanoic acid" is a structurally complex molecule that may have potential applications in various fields of chemistry and biology. While the provided papers do not directly discuss this exact compound, they do provide insights into similar compounds that can help us infer some aspects of the compound .
Synthesis Analysis
The synthesis of related compounds involves the ring-opening reaction of itaconic anhydride with amino-substituted phenones, as seen in the synthesis of 4-[(3-acetylphenyl)amino]-2-methylidene-4-oxobutanoic acid . This suggests that a similar synthetic route could potentially be employed for the target compound, possibly involving a ring-opening reaction with a chloro-substituted phenone and further modification to introduce the morpholinopropylamino group.
Molecular Structure Analysis
The molecular structure of similar compounds has been elucidated using various spectroscopic techniques such as UV, FT-IR, 1H and 13C NMR spectroscopy, and single-crystal X-ray diffraction . These studies have provided detailed information on the geometrical parameters, confirming the structures of synthesized compounds. For the compound , similar analytical techniques could be used to determine its molecular structure.
Chemical Reactions Analysis
The papers do not provide specific information on the chemical reactions of the exact compound . However, they do discuss the photochemical properties of related compounds, such as the photochemical inertia due to conformational aspects in N-(4-butyryl-3-hydroxyphenyl)acetamide monohydrate and 4-(4-chlorophenyl)-2-methyl-4-oxobutanoic acid . This could imply that the target compound may also exhibit specific photochemical behaviors that could be explored.
Physical and Chemical Properties Analysis
The physical and chemical properties of similar compounds have been extensively studied. For instance, the nonlinear optical properties, thermal behavior, and electronic properties such as HOMO and LUMO energy values, electronegativity, and electrophilicity indices have been calculated for 4-(morpholinomethyl)-5-oxo-1-phenylpyrrolidine-3-carboxylic acid . Additionally, the stability and charge transfer within molecules have been analyzed using NBO analysis for 4-[(3-acetylphenyl)amino]-2-methylidene-4-oxobutanoic acid . These analyses provide a foundation for predicting the behavior of the target compound under various conditions.
properties
IUPAC Name |
4-(5-chloro-2-methylanilino)-2-(3-morpholin-4-ylpropylamino)-4-oxobutanoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H26ClN3O4/c1-13-3-4-14(19)11-15(13)21-17(23)12-16(18(24)25)20-5-2-6-22-7-9-26-10-8-22/h3-4,11,16,20H,2,5-10,12H2,1H3,(H,21,23)(H,24,25) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LYASEGWMEUVUBR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)Cl)NC(=O)CC(C(=O)O)NCCCN2CCOCC2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H26ClN3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
383.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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